Cas no 857623-77-9 (Acetanilide, 2,4-dicyano- (4CI))

• Product Name: Acetanilide, 2,4-dicyano- (4CI)
• CAS No: 857623-77-9
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 717764
• Update Time: 2023-03-28

Acetanilide, 2,4-dicyano- (4CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,4-dicyanophenyl)-
• Acetanilide, 2,4-dicyano- (4CI)
• Acetanilide, 2,4-dicyano- (4CI)
• N-(2,4-dicyanophenyl)acetamide
• Acetamide, N-(2,4-dicyanophenyl)-

• Inchi： 1S/C10H7N3O/c1-7(14)13-10-3-2-8(5-11)4-9(10)6-12/h2-4H,1H3,(H,13,14)
• InChI Key： RMNRRUFHRABYGE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C#N)C=C1C#N)(=O)C

Computed Properties

• Exact Mass: 185.059
• Monoisotopic Mass: 185.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.7A^2